Cas no 2172065-39-1 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid
• CAS No: 2172065-39-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6524378
• PubChem ID: 165537687
• Update Time: 2025-06-09

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid
• EN300-1515346
• 2172065-39-1
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-3-carboxylic acid

• Inchi： 1S/C25H28N2O6/c1-2-16(22(28)27-25(23(29)30)11-12-32-15-25)13-26-24(31)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,2,11-15H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： UIBGJLJLGPYMET-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic Acid (CAS No. 2172065-39-1): A Comprehensive Overview

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid (CAS No. 2172065-39-1) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aib-Oxalyl-Gly-OH, is a key intermediate in the synthesis of various bioactive peptides and proteins. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.

The core structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The presence of this protecting group allows for precise control over the chemical reactions, making it a valuable tool in the synthesis of complex peptides and proteins.

Recent studies have highlighted the importance of Fmoc-Aib-Oxalyl-Gly-OH in the development of peptidomimetics, which are molecules designed to mimic the structure and function of natural peptides. These peptidomimetics have shown promise in various therapeutic applications, including cancer treatment, anti-inflammatory agents, and antiviral drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptidomimetics derived from Fmoc-Aib-Oxalyl-Gly-OH exhibited enhanced stability and bioavailability compared to their natural counterparts.

The oxolane ring in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid adds another layer of complexity to its structure. This ring system provides additional steric hindrance and conformational rigidity, which can be crucial for optimizing the binding affinity and selectivity of the final product. These properties are particularly important in drug design, where small changes in molecular structure can significantly impact the efficacy and safety of a therapeutic agent.

In addition to its role in peptide synthesis, Fmoc-Aib-Oxalyl-Gly-OH has also been explored for its potential use in materials science. The unique combination of functional groups and structural features makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound to create self-assembling nanomaterials with applications in drug delivery and tissue engineering.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid involves several well-established chemical reactions, including coupling reactions, deprotection steps, and purification techniques. The Fmoc protecting group can be selectively removed using mild conditions, such as treatment with piperidine in dimethylformamide (DMF), allowing for further functionalization or conjugation with other molecules.

The purity and quality of Fmoc-Aib-Oxalyl-Gly-OH are critical for its successful application in research and development. High-purity samples are typically obtained through multi-step purification processes, including column chromatography and recrystallization. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify the identity and purity of the final product.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid (CAS No. 2172065-39-1) is a versatile compound with significant potential in various scientific disciplines. Its unique structural features and functional groups make it an essential building block in peptide synthesis, peptidomimetic design, and materials science. As research continues to advance, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents and advanced materials.